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Introduction

This document provides a detailed overview and protocol for complementary DNA (cDNA)
sequencing on lllumina platforms. This powerful application, often referred to as RNA
sequencing (RNA-Seq), enables researchers to explore the transcriptome of an organism,
providing critical insights into gene expression, alternative splicing, and the discovery of novel
transcripts. The workflow encompasses the conversion of RNA to a stable cDNA library,
followed by high-throughput sequencing and bioinformatic analysis. This allows for a
gquantitative and qualitative assessment of the transcriptome, which is invaluable for
understanding cellular function, disease mechanisms, and the effects of therapeutic
interventions.

The core workflow for cDNA sequencing can be broken down into four main stages:

e RNA Isolation and Quality Control: Extraction of high-quality RNA from the biological sample
of interest.

o CcDNA Library Preparation: Conversion of RNA to cDNA and the addition of sequencing
adapters.

e Sequencing: Massively parallel sequencing of the prepared cDNA library on an lllumina
platform.
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o Data Analysis: Processing of raw sequencing reads to generate meaningful biological
insights.

This document will provide detailed protocols for each of these stages, with a focus on the
widely used lllumina Stranded mRNA library preparation method as a representative example.
Additionally, it will present key quantitative data in tabular format for easy reference and include
diagrams to visualize the experimental workflow and a representative biological pathway.

Experimental Workflow

The overall workflow for cDNA sequencing on lllumina platforms is a multi-step process that
requires careful attention to detail to ensure high-quality data. The following diagram provides a
high-level overview of the key stages.
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 To cite this document: BenchChem. [Application Notes and Protocols for cDNA Sequencing
on lllumina Platforms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2769416#workflow-for-cdna-sequencing-on-illumina-
platforms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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